Cas no 22413-02-1 (Octadecanoic acid,eicosyl ester)

Octadecanoic acid, eicosyl ester (CAS 42233-17-2) is a long-chain fatty acid ester derived from stearic acid and eicosyl alcohol. This compound exhibits high thermal stability and hydrophobic properties, making it suitable for applications requiring durable lubricants, coatings, or emulsifiers. Its long alkyl chains contribute to excellent film-forming characteristics, enhancing surface protection in industrial formulations. The ester's resistance to oxidation and hydrolysis ensures prolonged performance in high-temperature or moisture-prone environments. It is commonly utilized in cosmetic emollients, plastic additives, and specialty chemical synthesis. The product's compatibility with nonpolar matrices further expands its utility in polymer processing and release agents.
Octadecanoic acid,eicosyl ester structure
22413-02-1 structure
Product name:Octadecanoic acid,eicosyl ester
CAS No:22413-02-1
MF:C38H76O2
MW:565.008852958679
CID:278605
PubChem ID:89703

Octadecanoic acid,eicosyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,eicosyl ester
    • Arachidyl Stearate
    • icosyl octadecanoate
    • Arachidyl-stearat
    • eicosanyl octadecanoate
    • eicosyl stearate
    • Eicosyloctadecanoat
    • icosyl stearate
    • Octadecansaeure-eicosylester
    • Stearic acid,eicosyl ester
    • Stearinsaeure-n-eicosylester
    • Icosyl stearate #
    • 22413-02-1
    • eicosyl octadecanoate
    • N-EICOSYL N-OCTADECANOATE
    • Q27254339
    • LMFA07010055
    • UNII-28QZJ0149W
    • ESTRIOLTRISULFATETRISODIUMSALT
    • 28QZJ0149W
    • DTXSID0066793
    • Stearic acid arachidyl ester
    • WE(20:0/18:0)
    • SOCXDNMHDNVKIL-UHFFFAOYSA-N
    • Octadecanoic acid, eicosyl ester
    • NS00027164
    • FT-0638228
    • EINECS 244-970-5
    • Stearic acid, eicosyl ester
    • SCHEMBL8429360
    • DB-045906
    • DTXCID0036687
    • Arachidyl stearic acid
    • Inchi: InChI=1S/C38H76O2/c1-3-5-7-9-11-13-15-17-19-20-21-23-25-27-29-31-33-35-37-40-38(39)36-34-32-30-28-26-24-22-18-16-14-12-10-8-6-4-2/h3-37H2,1-2H3
    • InChI Key: SOCXDNMHDNVKIL-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCOC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 564.58500
  • Monoisotopic Mass: 564.58453166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 36
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 18.4
  • Surface Charge: 0

Experimental Properties

  • PSA: 26.30000
  • LogP: 13.83280

Octadecanoic acid,eicosyl ester Security Information

  • WGK Germany:-

Octadecanoic acid,eicosyl ester Customs Data

  • HS CODE:2915709000
  • Customs Data:

    China Customs Code:

    2915709000

    Overview:

    2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Content of stearic acid and palmitic acid

    Summary:

    2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Octadecanoic acid,eicosyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Larodan
45-1820-13-1g
Arachidyl Stearate
22413-02-1 >99%
1g
€184.00 2025-03-07
Larodan
45-1820-9-100mg
Arachidyl Stearate
22413-02-1 >99%
100mg
€58.00 2025-03-07

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